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Compound of Interest

Compound Name: copper;dichloride;dihydrate

Cat. No.: B084336

Technical Support Center: Copper(ll) Chloride
Dihydrate

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe storage and handling of hygroscopic copper(ll) chloride dihydrate
(CuCl2:2H20).

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My copper(ll) chloride dihydrate has turned into a damp or sludgy material. What
happened and can | still use it?

A: This indicates that the compound has absorbed a significant amount of moisture from the
atmosphere. Copper(ll) chloride dihydrate is deliquescent, meaning it can absorb enough water
to dissolve itself.[1][2][3] The color may also shift from a blue-green to a darker green solution.
[4] For quantitative applications requiring precise concentrations, using this material is not
recommended as the water content is unknown. For some qualitative uses, it may still be
functional, but it's best to dry it first (see Q3).

Q2: | opened a new bottle of CuCl2-2H20 and it appears as a blue-green crystalline powder.
The anhydrous form | ordered previously was a brown powder. Is this the correct substance?
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A: Yes, this is correct. Anhydrous copper(ll) chloride (CuCl2) is a yellowish-brown powder that
readily absorbs atmospheric moisture to form the blue-green dihydrate (CuClz-2H20).[4][5][6][7]
The product you received is the stable, hydrated form.

Q3: How can | dry copper(ll) chloride dihydrate that has absorbed excess moisture?

A: Gentle heating is required. You can heat the compound in an oven at 100-110°C to drive off
the two water molecules (dehydration) and revert it to the anhydrous form.[4][8] Be aware that
at temperatures above 300°C, it may begin to decompose, releasing toxic fumes.[7] For highly
pure anhydrous CuClz, heating in a stream of dry hydrogen chloride (HCI) gas is recommended
to prevent the formation of copper oxychloride, but this should only be performed in a suitable
fume hood with appropriate safety measures.[9]

Q4: My solution of copper(ll) chloride in an ethanol/water mixture has turned turbid. What is the
cause and how can | fix it?

A: Turbidity in an ethanol/water solution can occur due to the precipitation of copper(ll)
hydroxide (Cu(OH)z2) under slightly basic conditions.[10] This can often be resolved by adding a
few drops of dilute hydrochloric acid (HCI) to re-dissolve the precipitate and clarify the solution.
[10]

Q5: What are the primary safety precautions | should take when handling this compound?

A: Copper(ll) chloride dihydrate is harmful if swallowed or in contact with skin, and it can cause
serious eye damage.[11][12][13] Always use personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat.[14][15] Handle the powder in a well-ventilated area or a
fume hood to avoid inhaling dust.[1][11]

Q6: What materials are incompatible with copper(ll) chloride for storage and handling?

A: Avoid contact with strong oxidizing agents, alkali metals like potassium and sodium, and
acetylene (which can form shock-sensitive acetylides).[1][16][17] It is also corrosive to metals,
particularly aluminum, especially in the presence of moisture.[2][8][14]

Quantitative Data Summary
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The following table summarizes key quantitative properties of copper(ll) chloride in both its

dihydrate and anhydrous forms.

Copper(ll) Chloride

Copper(ll) Chloride

Property .
Dihydrate (CuCl2-2H20) Anhydrous (CuCl2)
170.48 g/mol [4][13][18][19]

Molar Mass 134.45 g/mol [4][20]
[20]
Blue-green crystals or ]

Appearance Yellowish-brown powder[2][4]
powder[14][16]

Density 2.51 g/cm3[4][8] 3.386 g/cm?3[4][8]

) ) ~100°C (dehydrates)[4][8][14]
Melting Point (16] 498°C (decomposes)[8]
Boiling Point Decomposes 993°C (decomposes)[4][8]

Solubility in Water

75.7 g/100 mL at 25°C[4][8]
[20]

Soluble, forms dihydrate[21]

Solubility in Ethanol

53 g/100 mL at 15°C[4][8]

Soluble[21]

Solubility in Methanol

68 g/100 mL at 15°C[4][8]

Soluble[22]

Experimental Protocol: Preparation of a 0.1 M
Copper(ll) Chloride Aqueous Solution

This protocol details the steps for accurately preparing a 0.1 M stock solution from solid

copper(ll) chloride dihydrate.

Materials:

o Copper(ll) chloride dihydrate (CuClz-2H20)
e Deionized (DI) water

e 100 mL volumetric flask
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Weighing boat or paper

Spatula

Analytical balance

Funnel

Procedure:
o Calculate Required Mass:
o The molar mass of CuClz:2H20 is 170.48 g/mol .[13]
o To prepare 100 mL (0.1 L) of a 0.1 M solution, calculate the mass needed:
= Mass = Molarity x Volume x Molar Mass
» Mass=0.1 mol/Lx0.1Lx 170.48 g/mol =1.7048 g
e Weighing the Compound:
o Place a weighing boat on the analytical balance and tare it.

o Because the compound is hygroscopic, perform the weighing step as quickly as possible
to minimize moisture absorption from the air.[2][8]

o Carefully weigh out approximately 1.7048 g of CuClz2-2H20.
e Dissolution:

Place a funnel into the neck of the 100 mL volumetric flask.

[¢]

[¢]

Carefully transfer the weighed solid into the flask.

[e]

Rinse the weighing boat and funnel with a small amount of DI water to ensure all the solid
is transferred into the flask.

Add DI water to the flask until it is about half-full.

[e]
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o Swirl the flask gently to dissolve the solid completely. The solution should be a clear blue-
green color.[4]

e Final Dilution:

o Once the solid is fully dissolved, carefully add DI water up to the 100 mL calibration mark
on the volumetric flask. Use a dropper for the final drops to ensure accuracy.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
o Storage:

o Transfer the solution to a clean, properly labeled storage bottle. Store in a cool, dry place
away from incompatible materials.[14]

Visual Guides
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Step 1: Calculate Mass
(1.7048 g for 100 mL of 0.1 M)

Step 2: Weigh Solid Quickly
(Minimize moisture absorption)

Step 3: Transfer to Volumetric Flask
(Use funnel, rinse weighing boat)

Step 4: Dissolve in DI Water
(Fill to ~50% volume and swirl)

Step 5: Dilute to Final Volume
(Add DI water to calibration mark)

Step 6: Homogenize and Store
(Invert flask, transfer to labeled bottle)

Protocol: Preparing a 0.1 M CuClz-2H20 Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [how to store and handle hygroscopic copper(ll) chloride
dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084336#how-to-store-and-handle-hygroscopic-
copper-ii-chloride-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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